methyl (2E)-3-nitroprop-2-enoate
Overview
Description
The description of an organic compound usually includes its IUPAC name, structural formula, and functional groups. The compound “methyl (2E)-3-nitroprop-2-enoate” suggests it contains a nitro group (-NO2) and an ester group (-COOCH3) on a propene structure .
Synthesis Analysis
The synthesis of an organic compound involves a series of chemical reactions, starting from readily available substances. The exact process would depend on the specific compound and may involve techniques like condensation, substitution, or redox reactions .Molecular Structure Analysis
Molecular structure analysis often involves spectroscopic methods such as NMR, IR, and mass spectrometry. These techniques can provide information about the types of atoms in the compound, their connectivity, and the 3D arrangement of the atoms .Chemical Reactions Analysis
This involves studying the reactions that the compound can undergo. For example, the compound might participate in addition reactions (common for alkenes), substitution reactions (common for halides or nitro compounds), or elimination reactions .Physical And Chemical Properties Analysis
This includes properties like melting point, boiling point, solubility, density, and reactivity. These properties can often be predicted based on the compound’s structure and functional groups .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2E)-3-nitroprop-2-enoate involves the reaction of methyl acrylate with nitric acid in the presence of a catalyst to form the desired product.", "Starting Materials": [ "Methyl acrylate", "Nitric acid", "Catalyst" ], "Reaction": [ "Add nitric acid to a reaction flask", "Add the catalyst to the reaction flask", "Add methyl acrylate to the reaction flask slowly while stirring", "Heat the reaction mixture to a specific temperature and maintain it for a specific time", "Cool the reaction mixture and extract the product using a suitable solvent", "Purify the product using column chromatography or recrystallization" ] } | |
CAS RN |
52745-92-3 |
Molecular Formula |
C4H5NO4 |
Molecular Weight |
131.1 |
Purity |
95 |
Origin of Product |
United States |
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